Cas no 84807-66-9 (Homocaldopentamine)

Homocaldopentamine structure
Homocaldopentamine structure
Product Name:Homocaldopentamine
CAS No:84807-66-9
MF:C13H33N5
MW:259.434622526169
CID:989668
PubChem ID:196565
Update Time:2024-03-01

Homocaldopentamine Chemical and Physical Properties

Names and Identifiers

    • homocaldopentamine
    • N'-[3-[3-(3-aminopropylamino)propylamino]propyl]butane-1,4-diamine
    • N-[3-[3-(3-aminopropylamino)propylamino]propyl]butane-1,4-diamine
    • 1,4-Butanediamine, N-(3-((3-((3-aminopropyl)amino)propyl)amino)propyl)-
    • 1,6-Diamino-4,8,12-triazahexadecane
    • 1,16-diamino-4,8,12-triazahexadecane
    • DTXSID10233867
    • SCHEMBL3169101
    • 84807-66-9
    • Homocaldopentamine
    • Inchi: 1S/C13H33N5/c14-6-1-2-8-16-10-4-12-18-13-5-11-17-9-3-7-15/h16-18H,1-15H2
    • InChI Key: FPTWYQKWFMIJPT-UHFFFAOYSA-N
    • SMILES: N(CCCNCCCN)CCCNCCCCN

Computed Properties

  • Exact Mass: 259.27359607g/mol
  • Monoisotopic Mass: 259.27359607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 15
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.1
  • XLogP3: -1.2
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